Cas no 53876-91-8 (Benzene, [[1-(ethylsulfonyl)ethenyl]sulfonyl]-)

• Product Name: Benzene, [[1-(ethylsulfonyl)ethenyl]sulfonyl]-
• CAS No: 53876-91-8
• MF: C₁₀H₁₂O₄S₂
• MW: 260.329880714417
• CID: 356146
• PubChem ID: 12407670
• Update Time: 2025-04-19

Benzene, [[1-(ethylsulfonyl)ethenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [[1-(ethylsulfonyl)ethenyl]sulfonyl]-
• 1-ethylsulfonylethenylsulfonylbenzene
• 53876-91-8
• DTXSID20496845
• [1-(Ethanesulfonyl)ethenesulfonyl]benzene

• Inchi： 1S/C10H12O4S2/c1-3-15(11,12)9(2)16(13,14)10-7-5-4-6-8-10/h4-8H,2-3H2,1H3
• InChI Key： XILVMYYJOCMFAL-UHFFFAOYSA-N
• SMILES： S(CC)(C(=C)S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 260.01776
• Monoisotopic Mass: 260.01770121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28